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Compound of Interest

Compound Name: 3-Chloro-2-fluoro-5-nitrophenol

CAS No.: 1805656-07-8

Cat. No.: B2515430

Get Quote

Executive Safety Summary & Hazard
Characterization
3-Chloro-2-fluoro-5-nitrophenol represents a complex disposal challenge due to its "triple-

threat" functional group profile: it is an acidic phenol, a halogenated compound, and a nitro-

aromatic. Improper handling can lead to immediate personnel injury (chemical burns) or

downstream regulatory violations (halogen release during incineration).

This guide prioritizes Source Segregation to prevent the formation of shock-sensitive salts and

to ensure compliance with EPA RCRA standards for halogenated waste.

The "Triple Threat" Hazard Matrix
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Functional Group Associated Risk Disposal Implication

Phenol (-OH)
Acidic, corrosive to tissue,

rapidly absorbed through skin.

Do NOT mix with strong bases.

Exothermic deprotonation can

pressurize waste containers.

Halogens (-Cl, -F)
Formation of HCl and HF upon

combustion.

Strict Segregation. Must be

incinerated in a facility with

halogen scrubbers. Never mix

with non-halogenated solvents.

Nitro (-NO₂)
Energetic potential; thermal

instability.

Shock Sensitivity. Dry solids

can be unpredictable. Keep

wetted or in solution if

possible.

Pre-Disposal Assessment & Logistics
Before generating waste, you must establish the correct waste stream. This compound is not

compatible with standard "Organic Waste" streams due to its halogen content and acidity.

Chemical & Physical Properties (Disposal Context)[2]
Physical State: Solid (crystalline).

Solubility: Soluble in organic solvents (DMSO, Methanol, DCM); slightly soluble in water.

Acidity: Weakly acidic (

).

RCRA Classification: Hazardous Waste (Toxic, potentially Reactive).

DOT Shipping Name: Toxic solid, organic, n.o.s. (or Nitrophenols).

Personal Protective Equipment (PPE) Protocol
Hand Protection:Double-gloving is mandatory.

Inner Layer: Nitrile (4 mil) for dexterity.
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Outer Layer:Silver Shield® (Laminate) or Viton®. Standard nitrile degrades rapidly against

concentrated phenolic solutions.

Respiratory: Work strictly within a certified chemical fume hood.

Eye/Face: Chemical splash goggles + Face shield (if handling >5g or liquid solutions).

Step-by-Step Disposal Workflows
Scenario A: Disposal of Solid Waste (Pure Substance)
Use this protocol for expired inventory or excess solid reagent.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Do not use

metal containers (corrosion risk from phenolic acid).

Transfer:

Place the HDPE jar in a secondary containment tray inside the fume hood.

Transfer the solid using a plastic spatula. Avoid generating dust.[1][2][3][4]

Labeling:

Apply a hazardous waste label immediately.

Crucial: Check the box for "Toxic" and "Halogenated."

Write the full chemical name. Do not use abbreviations/acronyms.

Stabilization (Optional but Recommended): If the solid appears dry/crusty or old, wet it

slightly with a high-flashpoint solvent (e.g., mineral oil) to desensitize the nitro group before

sealing.

Scenario B: Disposal of Liquid Waste (Reaction
Mixtures)
Use this protocol for mother liquors or HPLC effluents.
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Segregation:

Designate a specific waste bottle for "Halogenated Organic Waste."

STOP: Ensure the waste bottle does not contain strong bases (NaOH, KOH) or oxidizers

(Peroxides, Nitric Acid).

pH Check:

If the solution is highly acidic, neutralize slightly to pH 4-5 using a dilute bicarbonate

solution before adding to the waste carboy to prevent container degradation. Perform this

slowly in an ice bath to manage exotherms.

Transfer:

Use a funnel with a splash guard.

Pour slowly.

Cap & Store: Cap tightly. Store in the "Halogenated/Toxic" satellite accumulation area.

Decision Logic & Workflow Visualization
The following diagram illustrates the critical decision-making process for segregating this

compound.
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Start: 3-Chloro-2-fluoro-5-nitrophenol Waste

Determine Physical State

Solid Waste (Pure/Contaminated)

Solid

Liquid Waste (Solution)

Liquid

Container: Wide-Mouth HDPE Jar

CRITICAL: Is Waste Stream Basic (pH > 9)?

Label: TOXIC + HALOGENATED

Container: Halogenated Solvent Carboy

Pre-treat: Neutralize separately
to pH 5-7 (Ice Bath)

Yes (Risk of Exotherm)

Direct Transfer

No (Compatible)

Storage: Satellite Accumulation Area
(Segregate from Oxidizers)
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Figure 1: Decision tree for the safe segregation and packaging of 3-Chloro-2-fluoro-5-
nitrophenol waste streams.

Emergency Contingencies
Spill Cleanup (In Fume Hood)

Isolate: Close the hood sash immediately. Alert nearby personnel.

PPE: Don Silver Shield® gloves and a Tyvek® lab coat.

Absorb: Cover liquid spills with a vermiculite or clay-based absorbent. Do not use paper

towels (combustible nitro-compound risk).

Decontaminate:

Once solid is removed, wash the surface with a 5% Sodium Carbonate solution. This

converts the phenol to a water-soluble phenolate salt.

Warning: This will turn the solution yellow/orange (nitrophenolate formation).

Absorb the wash liquid as hazardous waste.

Exposure Response[1][2][5]
Skin Contact: Immediate wash with PEG-300 (Polyethylene Glycol) if available, followed by

copious water. Phenols are lipophilic; water alone is often insufficient for rapid removal.

Eye Contact: Rinse for 15 minutes.[2] Seek immediate ophthalmological support (fluorinated

phenols can cause delayed deep-tissue damage).

Regulatory Compliance Data
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Regulatory Body Code/Classification Requirement

EPA (RCRA)

D002 (Corrosive), D003

(Reactive - Potential), U-Listed

(Check specific isomer listings)

Must be manifested as

Hazardous Waste. Land ban

applies (must be treated).

DOT Class 6.1 (Toxic)

UN 2811 (Toxic solid, organic,

n.o.s.) or UN 2446

(Nitrophenols).

Destruction Method Incineration

Must use Halogen Acid

Furnace to capture HF/HCl

gases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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